Cas no 577-38-8 (flavanomarein)

• Product Name: flavanomarein
• CAS No: 577-38-8
• MF: C₂₁H₂₂O₁₁
• MW: 450.392787456512
• MDL: MFCD00136058
• CID: 947482
• PubChem ID: 101781
• Update Time: 2025-04-19

flavanomarein Chemical and Physical Properties

Names and Identifiers

• flavanomarein
• Flavanomarein with hplc
• FLAVANOMAREIN(SH)
• 3',4',7,8-TETRAHYDROXYFLAVANONE-7-O-GLUCOSIDE
• 7-O-GLUCOSYL-4',5',8-TRIHYDROXYFLAVANONE
• ISOOKANIN-7-GLUCOSIDE
• ISOOKANIN-7-O-GLUCOSIDE
• TRIHYDROXYFLAVANONE
• HY-N7675
• CCG-208625
• DTXSID70973292
• SR-05000002161
• SCHEMBL2490125
• MFCD00136058
• 2-(3,4-Dihydroxyphenyl)-8-hydroxy-4-oxo-3,4-dihydro-2H-1-benzopyran-7-yl hexopyranoside
• Q63392622
• NS00042907
• D85186
• (S)-2-(3,4-dihydroxyphenyl)-8-hydroxy-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)chroman-4-one
• NCGC00163555-01
• 577-38-8
• MS-28161
• SR-05000002161-2
• (S)-2-(3,4-Dihydroxyphenyl)-8-hydroxy-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
• (S)-2-(3,4-Dihydroxyphenyl)-7-(beta-D-glucopyranosyloxy)-2,3-dihydro-8-hydroxy-4H-1-benzopyran-4-one
• AKOS040760399
• EINECS 209-411-1
• CHEMBL1405715
• CS-0135180
• (2S)-2-(3,4-dihydroxyphenyl)-8-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• (2S)-2-(3,4-DIHYDROXYPHENYL)-8-HYDROXY-7-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• 2-(3,4-dihydroxyphenyl)-8-hydroxy-7-((2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-2,3-dihydrochromen-4-one
• 2-(3,4-dihydroxyphenyl)-8-hydroxy-7-[(2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• DA-59661
• (2S)-2-(3,4-dihydroxyphenyl)-8-hydroxy-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-2,3-dihydrochromen-4-one

• MDL： MFCD00136058
• Inchi： 1S/C21H22O11/c22-7-15-16(26)18(28)19(29)21(32-15)31-13-4-2-9-11(24)6-14(30-20(9)17(13)27)8-1-3-10(23)12(25)5-8/h1-5,14-16,18-19,21-23,25-29H,6-7H2/t14-,15+,16+,18-,19+,21+/m0/s1
• InChI Key： DGGOLFCPSUVVHX-RTHJTPBESA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC2C(C[C@@H](C3C=CC(=C(C=3)O)O)OC=2C=1O)=O

Computed Properties

• Exact Mass: 450.11600
• Monoisotopic Mass: 450.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186A^2
• Molecular Weight: 450.4
• XLogP3: -0.3

Experimental Properties

• Color/Form: Powder
• Density: 1.665
• Melting Point: 243-246°C
• Boiling Point: 818.2°C at 760 mmHg
• Flash Point: 288.9°C
• Refractive Index: 1.712
• PSA: 186.37000
• LogP: -0.31140

flavanomarein Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Flavonones
• Flavonoids